(5-Chloro-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl)methanol
Cat. No. B8673341
M. Wt: 196.58 g/mol
InChI Key: OWJSUNGDWUHQDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07833939B2
Procedure details
A solution of 7.2 g (37.0 mmoles) of 5-chloro-3-difluoromethyl-1-methyl-1H-pyrazole-4-carboaldehyde dissolved in 100 ml of methanol was cooled to 0° C. Thereto was gradually added 2.1 g (55.5 mmoles) of sodium borohydride. The mixture was stirred at room temperature for 3 hours to give rise to a reaction. After the completion of the reaction, the reaction mixture was poured into water, followed by extraction with ethyl acetate. The resulting organic layer was washed with an aqueous sodium chloride solution and then dried over anhydrous magnesium sulfate. The resulting solution was subjected to vacuum distillation to remove the solvent contained therein, to obtain 3.8 g (yield: 52.1%) of (5-chloro-3-difluoromethyl-1-methyl-1H-pyrazol-4-yl)-methanol.
Quantity
7.2 g
Type
reactant
Reaction Step One
Yield
52.1%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:6]([CH3:7])[N:5]=[C:4]([CH:8]([F:10])[F:9])[C:3]=1[CH:11]=[O:12].[BH4-].[Na+].O>CO>[Cl:1][C:2]1[N:6]([CH3:7])[N:5]=[C:4]([CH:8]([F:9])[F:10])[C:3]=1[CH2:11][OH:12] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
|
7.2 g
|
|
Type
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reactant
|
|
Smiles
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ClC1=C(C(=NN1C)C(F)F)C=O
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Name
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|
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Quantity
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100 mL
|
|
Type
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solvent
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|
Smiles
|
CO
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Step Two
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Name
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Quantity
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2.1 g
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Type
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reactant
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Smiles
|
[BH4-].[Na+]
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Step Three
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Name
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to give rise
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CUSTOM
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Type
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CUSTOM
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Details
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to a reaction
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CUSTOM
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Type
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CUSTOM
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Details
|
After the completion of the reaction
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
followed by extraction with ethyl acetate
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WASH
|
Type
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WASH
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|
Details
|
The resulting organic layer was washed with an aqueous sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over anhydrous magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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The resulting solution was subjected to vacuum distillation
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CUSTOM
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Type
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CUSTOM
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|
Details
|
to remove the solvent
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
|
|
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Type
|
product
|
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Smiles
|
ClC1=C(C(=NN1C)C(F)F)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.8 g | |
| YIELD: PERCENTYIELD | 52.1% | |
| YIELD: CALCULATEDPERCENTYIELD | 52.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
